Cas no 532417-07-5 (N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide)

• Product name: N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide
• CAS No: 532417-07-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD03453721
• CID: 1071269
• PubChem ID: 892540

N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide
• BBL000084
• STK048025
• AKOS000108462
• VS-00436
• 532417-07-5
• ALBB-026783
• Oprea1_834492
• Propanamide, N-(4-amino-2-methoxyphenyl)-2-methyl-
• SCHEMBL18331246
• N-(4-Amino-2-methoxyphenyl)isobutyramide
• MFCD03453721
• SR-01000264907-1
• SR-01000264907

• MDL： MFCD03453721
• Inchi： InChI=1S/C11H16N2O2/c1-7(2)11(14)13-9-5-4-8(12)6-10(9)15-3/h4-7H,12H2,1-3H3,(H,13,14)
• InChI Key： YVMMJJKIFNOYEE-UHFFFAOYSA-N
• SMILES： CC(C(NC1=C(OC)C=C(N)C=C1)=O)C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide

N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide (CAS No. 532417-07-5): A Comprehensive Overview

The compound N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide (CAS No. 532417-07-5) is a chemically synthesized organic compound with a unique structure that combines an aromatic amine group and an amide functional group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a phenyl ring substituted with an amino group at the 4-position and a methoxy group at the 2-position, which contributes to its distinct chemical properties.

Recent studies have highlighted the importance of N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide in drug discovery. Researchers have explored its ability to act as a precursor for more complex molecules with bioactive properties. For instance, the compound's amide group can undergo various transformations, enabling the synthesis of bioisosteric analogs that may exhibit improved pharmacokinetic profiles. This makes it a valuable intermediate in medicinal chemistry research.

In addition to its role in drug development, CAS No. 532417-07-5 has shown promise in agrochemical applications. Its ability to interact with specific enzymes or receptors in plants suggests potential use as a herbicide or fungicide. Recent advancements in green chemistry have also led to the exploration of this compound as an eco-friendly alternative to traditional pesticides, aligning with global efforts to promote sustainable agriculture.

The synthesis of N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide involves a multi-step process that typically begins with the preparation of the aromatic amine precursor. The reaction sequence often includes nucleophilic substitution or coupling reactions to introduce the methoxy and amino groups onto the phenyl ring. The final step involves the formation of the amide bond through condensation reactions, ensuring high purity and stability of the final product.

From a structural perspective, the compound's molecular formula is C₁₁H₁₆N₂O₃, with a molecular weight of approximately 216 g/mol. Its physical properties, such as melting point and solubility, are critical factors in determining its suitability for various applications. Recent research has focused on optimizing these properties through structural modifications, which could enhance its bioavailability or stability under different environmental conditions.

The application of computational chemistry tools has significantly advanced our understanding of CAS No. 532417-07-5's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, which influences its reactivity and selectivity in chemical reactions. These findings have paved the way for more efficient synthetic routes and improved product quality.

In conclusion, N-(4-Amino-2-methoxyphenyl)-2-methylpropanamide (CAS No. 532417-07-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in addressing challenges in healthcare, agriculture, and materials science.